N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]ethanediamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methyl]oxamide
• InChI: InChI=1S/C22H30N2O4/c1-28-18-9-10-19-17(14-18)8-5-12-22(19,27)15-24-21(26)20(25)23-13-11-16-6-3-2-4-7-16/h6,9-10,14,27H,2-5,7-8,11-13,15H2,1H3,(H,23,25)(H,24,26)
• InChI Key: MQUIAEIWNVZPPR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(CCC2)(CNC(=O)C(=O)NCCC3=CCCCC3)O
• Molecular Formula: C22H30N2O4
• Molecular Weight: 386.5 g/mol
• CAS No.: 1903234-24-1

Description

N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]ethanediamide is a useful research compound. Its molecular formula is C22H30N2O4 and its molecular weight is 386.492. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sigma Receptor Ligands for Oncology

Analogs of sigma receptor ligands, such as 1-cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28), have been explored for therapeutic or diagnostic applications in oncology. Modifications to reduce the lipophilicity of these compounds have led to analogs with potential utility in tumor cell entry and minimal antiproliferative activity. One such analog, (-)-(S)-9, showed significant σ(2)-selective agent properties and moderate activity at the P-gp efflux pump, indicating its potential for further exploration in oncology applications (Abate et al., 2011).

Sigma2 Receptor Agonist Activity

Derivatives of 1-cyclohexylpiperazine, related to sigma2 receptor ligands, have been synthesized and tested for their binding affinities. These compounds exhibited high affinities in sigma2 receptor binding, with some displaying selectivity over sigma1 receptors. The structural modifications, particularly in the alkyl chain length and methoxyl group positioning, have been instrumental in achieving these affinities. Such compounds could potentially serve as antineoplastic agents or in PET diagnosis, highlighting the versatility of sigma receptor ligands in scientific research (Berardi et al., 2004).

Novel Antidepressant Agents

The compound A-80426, which combines potent α-2 antagonist activity with equivalent 5-HT uptake inhibitory activity, represents a new class of agents for the potential treatment of depression. This dual activity profile suggests a unique approach to antidepressant therapy, underlining the significance of structural analogs of the compound for psychiatric disorder treatment research (Meyer et al., 1995).

Antiproliferative Activity and PET Diagnosis

Methyl substitution on the piperidine ring of N-[omega-(6-methoxynaphthalen-1-yl)alkyl] derivatives has been explored for selective binding and activity at the sigma(1) receptor. These studies revealed compounds with potent ligand properties and selectivity, suggesting their utility as tools for PET experiments and their potential in tumor research and therapy due to demonstrated antiproliferative activity in glioma cells (Berardi et al., 2005).